Cas no 1232-80-0 (2-Hydroxyestriol)

• Product Name: 2-Hydroxyestriol
• CAS No: 1232-80-0
• MF: C₁₈H₂₄O₄
• MW: 304.380765914917
• CID: 147391
• Update Time: 2025-04-19

2-Hydroxyestriol Chemical and Physical Properties

Names and Identifiers

• Estra-1,3,5(10)-triene-2,3,16,17-tetrol,(16a,17b)-
• 2-HYDROXYESTRIOL
• 13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-2,3,16,17-tetrol
• 2-Hydroxyestriol

• Inchi： 1S/C18H24O4/c1-18-5-4-10-11(13(18)8-16(21)17(18)22)3-2-9-6-14(19)15(20)7-12(9)10/h6-7,10-11,13,16-17,19-22H,2-5,8H2,1H3/t10-,11+,13-,16+,17-,18-/m0/s1
• InChI Key： ZUGCDOZAVASBQT-SLVREZFOSA-N
• SMILES： O[C@H]1[C@@H](C[C@H]2[C@@H]3CCC4C=C(C(=CC=4[C@H]3CC[C@@]21C)O)O)O

Computed Properties

• Exact Mass: 304.16700

Experimental Properties

• PSA: 80.92000
• LogP: 2.28560

2-Hydroxyestriol Security Information

• WGK Germany：3
• Hazard Category Code： 40
• Safety Instruction： 22-36
• Hazardous Material Identification：
• Risk Phrases：R40

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrogens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids Estrogens and derivatives